2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(5-formylthiophen-3-yl)benzoic acid
• InChI: InChI=1S/C12H7FO3S/c13-8-1-2-10(12(15)16)11(4-8)7-3-9(5-14)17-6-7/h1-6H,(H,15,16)
• InChI Key: RPALAHZEPYZVKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=CSC(=C2)C=O)C(=O)O
• Molecular Formula: C12H7FO3S
• DSSTOX Substance ID: DTXSID00689470
• Molecular Weight: 250.25 g/mol
• CAS RN: 1261989-73-4

Description

2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid (FBA) is a fluorinated derivative of benzoic acid and is used in a variety of scientific research applications. FBA has been studied for its ability to act as a catalyst in organic synthesis, and its potential for use as a drug delivery system. FBA is also used in the synthesis of other compounds, such as thiophene derivatives and fluorinated derivatives of benzoic acid. FBA is commercially available in 95% purity.

Scientific Research Applications

2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has been studied for its potential use in drug delivery systems. It has been found to be able to bind to and transport a variety of drugs, including anticancer compounds. 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has also been studied for its ability to act as a catalyst in organic synthesis. It has been used in the synthesis of thiophene derivatives and fluorinated derivatives of benzoic acid. Additionally, 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has been studied for its potential use in the synthesis of other compounds, such as polymers and surfactants.

Mechanism of Action

2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has been found to be able to bind to and transport a variety of drugs, including anticancer compounds. 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% can bind to the drugs via hydrogen bonding, electrostatic interactions, and hydrophobic interactions. These interactions allow for the drug to be transported to its target site, where it can then interact with its target molecule.
Biochemical and Physiological Effects
2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has been studied for its potential use in drug delivery systems. It has been found to be able to bind to and transport a variety of drugs, including anticancer compounds. 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% can bind to the drugs via hydrogen bonding, electrostatic interactions, and hydrophobic interactions. These interactions allow for the drug to be transported to its target site, where it can then interact with its target molecule. 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has also been studied for its ability to act as a catalyst in organic synthesis.

Advantages and Limitations for Lab Experiments

2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% has a number of advantages for use in laboratory experiments. It is commercially available in 95% purity, which makes it a cost-effective option for laboratory use. Additionally, 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% is relatively stable, and can be stored for long periods of time without significant degradation. However, 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% is also limited in its application; it is not suitable for use in high-temperature or high-pressure reactions, and it has a low solubility in water.

Future Directions

1. Further research into the mechanism of action of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% could lead to a better understanding of its potential applications in drug delivery systems.
2. Developing new methods of synthesizing 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% could lead to more cost-effective production methods.
3. Investigating the potential applications of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% in other fields, such as materials science and nanotechnology, could lead to new and innovative uses for the compound.
4. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a catalyst in organic synthesis could lead to more efficient and cost-effective synthetic methods.
5. Developing new methods for the purification of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% could lead to higher-purity products.
6. Developing new methods of stabilizing 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% could lead to increased shelf life and improved storage stability.
7. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a drug delivery system could lead to improved drug efficacy and safety.
8. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a fluorescent probe could lead to improved detection and imaging techniques.
9. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a corrosion inhibitor could lead to improved materials protection.
10. Investigating the potential of 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% as a surfactant could lead to improved cleaning and emulsifying properties.

Synthesis Methods

2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95% can be synthesized from benzoic acid and 2-formylthiophene. The reaction is carried out in a two-step process. In the first step, benzoic acid is reacted with 2-formylthiophene to form 2-(2-formylthiophen-4-yl)benzoic acid. In the second step, the product is then reacted with 4-fluorobenzoyl chloride to form 2-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95%. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of around 100 °C.